Cas no 2172317-94-9 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazole-5-amido}oxolane-3-carboxylic acid)

• Product Name: 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazole-5-amido}oxolane-3-carboxylic acid
• CAS No: 2172317-94-9
• MF: C₂₅H₂₃N₃O₆S
• MW: 493.531625032425
• CID: 5895808
• PubChem ID: 165523181
• Update Time: 2025-05-22

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazole-5-amido}oxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazole-5-amido}oxolane-3-carboxylic acid
• 2172317-94-9
• 3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-thiazole-5-amido}oxolane-3-carboxylic acid
• EN300-1560443

• Inchi： 1S/C25H23N3O6S/c29-22(28-25(23(30)31)9-10-33-14-25)20-11-26-21(35-20)12-27-24(32)34-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,11,19H,9-10,12-14H2,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： BNTUTOOUTRMQBM-UHFFFAOYSA-N
• SMILES： S1C(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=NC=C1C(NC1(C(=O)O)COCC1)=O

Computed Properties

• Exact Mass: 493.13075664g/mol
• Monoisotopic Mass: 493.13075664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 792
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 155Ų

Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazole-5-amido}oxolane-3-carboxylic acid

Comprehensive Guide to 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazole-5-amido}oxolane-3-carboxylic acid (CAS No. 2172317-94-9)

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazole-5-amido}oxolane-3-carboxylic acid (CAS No. 2172317-94-9) is a specialized organic compound widely used in peptide synthesis and pharmaceutical research. This compound, often referred to as Fmoc-protected thiazole-oxolane carboxylic acid, plays a crucial role in the development of novel therapeutics and bioactive molecules. Its unique structure combines an Fmoc-protected amino group, a thiazole ring, and an oxolane carboxylic acid moiety, making it a versatile building block in medicinal chemistry.

The Fmoc (9H-fluoren-9-ylmethoxycarbonyl) group in this compound is particularly significant, as it serves as a protective group for amines during solid-phase peptide synthesis (SPPS). Researchers frequently search for Fmoc-protected amino acid derivatives to enhance peptide stability and yield. The presence of the thiazole ring adds to its bioactivity, as thiazole-containing compounds are known for their antimicrobial, anti-inflammatory, and anticancer properties. This dual functionality makes 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazole-5-amido}oxolane-3-carboxylic acid a valuable tool in drug discovery.

In recent years, the demand for peptide-based therapeutics has surged, driven by advancements in personalized medicine and targeted drug delivery. This compound aligns with current trends in bioconjugation and prodrug development, where researchers aim to improve drug solubility and bioavailability. Its oxolane carboxylic acid component further enhances its utility in designing cyclic peptide mimetics, a hot topic in the pharmaceutical industry.

From a synthetic perspective, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazole-5-amido}oxolane-3-carboxylic acid is typically prepared through multi-step organic reactions involving Fmoc-Cl (Fmoc-chloride) and thiazole-5-carboxylic acid derivatives. The compound's purity and stability are critical for its application in high-throughput screening and combinatorial chemistry. Analytical techniques such as HPLC and mass spectrometry are commonly employed to verify its structural integrity.

Beyond pharmaceuticals, this compound has potential applications in material science and biotechnology. Its ability to form stable amide bonds makes it suitable for surface functionalization of nanoparticles and biomaterials. Researchers exploring bioorthogonal chemistry and click chemistry may find this compound particularly useful for labeling and conjugation purposes.

For those working with CAS No. 2172317-94-9, proper storage conditions are essential to maintain its reactivity. The compound should be kept in a cool, dry environment, protected from light and moisture. As with all Fmoc-protected compounds, handling should be performed under inert atmosphere when necessary to prevent premature deprotection.

The growing interest in peptidomimetics and macrocyclic drugs has positioned 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazole-5-amido}oxolane-3-carboxylic acid as a key intermediate in modern drug development. Its combination of protective groups and bioactive moieties addresses several challenges in contemporary medicinal chemistry, including improving metabolic stability and target specificity of therapeutic compounds.

In conclusion, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazole-5-amido}oxolane-3-carboxylic acid represents an important class of peptide synthesis reagents with broad applications in pharmaceutical research and development. Its unique structural features and compatibility with standard peptide coupling protocols make it an indispensable tool for chemists working at the forefront of drug discovery and biomolecular engineering.